Cas no 1540486-47-2 (2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 1540486-47-2
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5565487
• PubChem ID: 82620992
• Update Time: 2025-10-30

2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1999010
• 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid
• 1540486-47-2
• 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C14H20O3/c1-8(2)12(14(15)16)11-6-9(3)13(17-5)10(4)7-11/h6-8,12H,1-5H3,(H,15,16)
• InChI Key： KWPBTSQAQWDHOW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid

Professional Introduction to 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic Acid (CAS No. 1540486-47-2)

2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid, identified by its CAS number 1540486-47-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate aromatic and aliphatic structure, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The presence of both methoxy and dimethyl substituents on the phenyl ring, coupled with a methylbutanoic acid side chain, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The structural composition of 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid lends itself to diverse chemical transformations and interactions. The methoxy group at the para position relative to the dimethyl groups enhances the electron density on the aromatic ring, facilitating various electrophilic aromatic substitution reactions. This characteristic is particularly useful in the synthesis of more complex molecules, where such intermediates can serve as building blocks for drug candidates. Additionally, the butanoic acid moiety introduces a polar carboxylic acid group, which can participate in hydrogen bonding and other interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. Studies have demonstrated that aromatic compounds containing methoxy and dimethyl substituents often exhibit promising biological activities. For instance, derivatives of biphenyl and naphthyl structures with analogous functional groups have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The compound 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid aligns with this trend, suggesting that it may possess similar therapeutic benefits.

The synthesis of 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid involves a series of well-established organic reactions. One common approach includes the Friedel-Crafts alkylation followed by methylation to introduce the dimethyl groups onto the aromatic ring. Subsequent esterification or direct carboxylation can then be employed to install the butanoic acid side chain. These synthetic strategies leverage classical organic transformations while also benefiting from modern catalytic methods that enhance efficiency and selectivity.

The compound's stability under various conditions is another critical aspect to consider. Both the aromatic ring and the aliphatic side chain contribute to its overall robustness. However, its reactivity with nucleophiles or bases should be carefully managed during handling and storage to prevent unwanted side reactions. Researchers often employ protective groups or controlled reaction conditions to ensure high yields and purity.

The potential applications of 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid extend beyond basic research into more applied fields. In drug discovery pipelines, this compound could serve as a scaffold for designing novel therapeutics targeting specific disease pathways. Its structural features make it amenable to modifications that can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability. Furthermore, its role as an intermediate in larger syntheses underscores its importance in industrial chemistry.

Efforts are ongoing to elucidate the biological activity of 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid. Preliminary studies have hinted at its potential as an inhibitor of certain enzymes or receptors implicated in neurological disorders. The methoxy group's ability to modulate electronic properties may also influence how it interacts with biological targets compared to related compounds without this substituent. Such insights are crucial for guiding future research directions and optimizing therapeutic applications.

The compound's versatility also makes it attractive for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules could be exploited in designing new materials with tailored properties. For example, it might be used in polymer chemistry or as a ligand in coordination complexes where precise control over molecular interactions is required.

In conclusion, 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutanoic acid, with its CAS number 1540486-47-2, represents a fascinating subject of study in chemical biology and medicinal chemistry. Its unique structural features offer opportunities for diverse applications across multiple disciplines. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly significant role in both academic investigations and industrial advancements.